3-allyl-4-methoxy-N-(4-methylphenyl)benzamide

• IUPAC Name: 4-methoxy-N-(4-methylphenyl)-3-prop-2-enylbenzamide
• InChI: InChI=1S/C18H19NO2/c1-4-5-14-12-15(8-11-17(14)21-3)18(20)19-16-9-6-13(2)7-10-16/h4,6-12H,1,5H2,2-3H3,(H,19,20)
• InChI Key: PUIBZVYCHRRSSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)OC)CC=C
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol

Description

3-allyl-4-methoxy-N-(4-methylphenyl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It is a white crystalline powder that is used in various scientific research applications. This compound has gained significant attention due to its potential therapeutic properties and its ability to modulate biological pathways.

Scientific Research Applications

3-allyl-4-methoxy-N-(4-methylphenyl)benzamide has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor activities. It has also been investigated for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In addition, this compound has been used as a tool in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 3-allyl-4-methoxy-N-(4-methylphenyl)benzamide is not fully understood. However, it has been suggested that this compound may exert its effects by modulating various biological pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been reported to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a key role in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
3-allyl-4-methoxy-N-(4-methylphenyl)benzamide has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. In addition, this compound has been reported to improve glucose and lipid metabolism, and to protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-allyl-4-methoxy-N-(4-methylphenyl)benzamide in lab experiments is its potential therapeutic properties. This compound has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor activities, making it a promising candidate for the development of new drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 3-allyl-4-methoxy-N-(4-methylphenyl)benzamide. One area of interest is the development of new drugs based on this compound. Another area of interest is the investigation of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In addition, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets.